Cas no 403-46-3 (4-Fluoro-N,N-dimethylaniline)

• Product Name: 4-Fluoro-N,N-dimethylaniline
• CAS No: 403-46-3
• MF: C₈H₁₀FN
• MW: 139.170105457306
• MDL: MFCD00059471
• CID: 333376
• PubChem ID: 87569960
• Update Time: 2025-06-08

4-Fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N,N-dimethylaniline
• Benzenamine,4-fluoro-N,N-dimethyl-
• N,N-DIMETHYL-4-FLUOROANILINE
• 4-dimethylaminofluorobenzene
• 4-fluoranyl-N,N-dimethyl-aniline
• 4-fluoro-dimethylaniline
• N,N-dimethyl-p-fluoroaniline
• p-Fluoro-N,N-dimethylaniline
• PubChem3365
• 4-Fluoro-N,N-dimethylaniline #
• (4-Fluoro-phenyl)-dimethyl-amine
• YJEHCGOJNJUOII-UHFFFAOYSA-N
• 2692AE
• N-(4-fluorophenyl)-N,N-dimethylamine
• FCH2088807
• AK136002
• PC501467
• SY246298
• AX8097340
• T72433
• MFCD00059471
• SB75511
• MFCD31699970
• CS-0452170
• AKOS006229388
• A825064
• F0175
• SCHEMBL59001
• FS-5237
• 2241982-88-5
• 4-Fluoro-N,N-dimethylaniline-2-D
• SY050314
• AE-562/43460418
• 403-46-3
• DTXSID10193311
• FT-0629509
• 4-fluoro-N,N-dimethyl-aniline
• DTXCID20115802

• MDL： MFCD00059471
• Inchi： 1S/C8H10FN/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,1-2H3
• InChI Key： YJEHCGOJNJUOII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 139.08000
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 35.0 to 39.0 deg-C
• Boiling Point: 200°C(lit.)
• PSA: 3.24000
• LogP: 1.89170
• Solubility: Not available

4-Fluoro-N,N-dimethylaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：1
• Safety Instruction： S37/39; S26; S36
• RTECS：DV1925100
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Fluoro-N,N-dimethylaniline

Recent Advances in the Study of 4-Fluoro-N,N-dimethylaniline (CAS: 403-46-3) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Fluoro-N,N-dimethylaniline (CAS: 403-46-3) is a fluorinated aromatic amine that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of 4-Fluoro-N,N-dimethylaniline is its role in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. Researchers have successfully utilized this compound to introduce fluorine atoms into lead molecules, resulting in enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Fluoro-N,N-dimethylaniline-derived compounds in inhibiting specific cancer-related kinases, showcasing its potential in oncology drug development.

In addition to its pharmaceutical applications, 4-Fluoro-N,N-dimethylaniline has also been investigated for its utility in materials science. Its unique electronic properties, attributed to the fluorine substituent, make it a valuable component in the design of organic electronic materials, such as organic light-emitting diodes (OLEDs) and conductive polymers. Recent research has highlighted its ability to modulate the electronic structure of these materials, leading to improved performance and stability.

The synthesis and characterization of 4-Fluoro-N,N-dimethylaniline have also seen significant progress. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its structural and electronic properties. Furthermore, computational studies have provided insights into its reactivity and potential interactions with biological targets, aiding in the rational design of new derivatives.

Despite these advancements, challenges remain in the large-scale production and application of 4-Fluoro-N,N-dimethylaniline. Issues such as regioselectivity in fluorination reactions and the environmental impact of fluorine-containing compounds require further investigation. However, ongoing research efforts are addressing these concerns, with a focus on developing greener synthetic routes and more sustainable applications.

In conclusion, 4-Fluoro-N,N-dimethylaniline (CAS: 403-46-3) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery and materials science underscore its importance in the field. Future studies are expected to further explore its applications, paving the way for innovative solutions in medicine and technology.